2-[(1-Ethylindol-3-yl)methylene]-3-oxobenzo[3,4-b]furan-6-yl 4-methylbenzoate

• Molecular Formula: C27H21NO4
• Molecular Weight: 423.5 g/mol
• IUPAC Name: [(2E)-2-[(1-ethylindol-3-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 4-methylbenzoate
• InChI: InChI=1S/C27H21NO4/c1-3-28-16-19(21-6-4-5-7-23(21)28)14-25-26(29)22-13-12-20(15-24(22)32-25)31-27(30)18-10-8-17(2)9-11-18/h4-16H,3H2,1-2H3/b25-14+
• InChI Key: GDWGIIAHJVBGSV-AFUMVMLFSA-N
• Isomeric SMILES: CCN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=C(C=C5)C
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C=C(C=C4)OC(=O)C5=CC=C(C=C5)C

Description

This compound features a benzofuran-3-one core substituted at position 6 with a 4-methylbenzoate ester and at position 2 with a (1-ethylindol-3-yl)methylene group. Such structural features suggest possible applications in medicinal chemistry, particularly in targeting receptors or enzymes influenced by aromatic and heterocyclic systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Ethylindol-3-yl)methylene]-3-oxobenzo[3,4-b]furan-6-yl 4-methylbenzoate typically involves multi-step organic reactions. The key steps include:

Formation of the Indole Moiety: The indole ring can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Construction of the Benzo[b]furan Core: This can be achieved through various methods, including the cyclization of ortho-alkynylphenols.

Esterification: The final step involves the esterification of the benzo[b]furan core with 4-methylbenzoic acid under acidic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors and continuous flow chemistry techniques to streamline the process.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed on the carbonyl groups using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic substitution reactions can occur on the aromatic rings, facilitated by reagents such as halogens or nitrating agents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogens (e.g., chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the indole moiety can lead to the formation of indole-2,3-diones .

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-[(1-Ethylindol-3-yl)methylene]-3-oxobenzo[3,4-b]furan-6-yl 4-methylbenzoate involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can bind to specific enzymes or receptors, inhibiting their activity.

Pathways Involved: It may interfere with cellular signaling pathways, leading to the inhibition of cell proliferation or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Benzofuran-3-one Derivatives

Key analogues from the Product Index () provide insight into how substituent modifications influence molecular properties:

Compound ID	Structure	Molecular Formula	Molecular Weight	Key Substituents
Target Compound	2-[(1-Ethylindol-3-yl)methylene]-3-oxobenzo[3,4-b]furan-6-yl 4-methylbenzoate	C₂₈H₂₃NO₅	465.5 (calc.)	1-Ethylindol-3-yl (methylene), 4-methylbenzoate (ester)
BH26358	Methyl 4-({2-[(3-fluorophenyl)methylene]-3-oxobenzo[3,4-b]furan-6-yloxy}methyl)benzoate	C₂₄H₁₇FO₅	404.39	3-Fluorophenyl (methylene), methyl benzoate (ester), methoxy linker
BH26354	(2Z)-6-[(4-bromobenzyl)oxy]-2-[(2E)-3-(2-methoxyphenyl)prop-2-en-1-ylidene]-1-benzofuran-3(2H)-one	C₂₅H₁₉BrO₄	463.32	4-Bromobenzyl (ether), 2-methoxycinnamylidene (methylene)

Structural and Functional Insights:

Substituent Effects on Lipophilicity :

• The target compound’s 1-ethylindol-3-yl group increases lipophilicity compared to BH26358’s 3-fluorophenyl group, which introduces polarity via the fluorine atom. BH26354’s 4-bromobenzyl group adds significant hydrophobicity but may reduce metabolic stability due to the bromine atom .
• The 4-methylbenzoate ester in the target compound balances solubility and membrane permeability better than BH26358’s methyl benzoate, which lacks the methyl group’s steric shielding.

In contrast, BH26354’s 2-methoxycinnamylidene group introduces conjugated double bonds and a methoxy group, which could alter electronic interactions .

Potential Pharmacological Implications: While specific activity data for the target compound are unavailable, BH26358 and BH26354 exemplify how substituent choice modulates drug-like properties. For instance, fluorine in BH26358 may improve metabolic stability, whereas bromine in BH26354 could pose toxicity risks .

Comparison with Ethyl Benzoate Derivatives ()

Compounds like I-6230 and I-6273 () share ester functionalities but differ in core structures (pyridazine/isoxazole vs. benzofuran). These analogues highlight:

• Core Heterocycle Impact : Benzofuran-3-one derivatives (target compound, BH26358, BH26354) prioritize planar aromatic systems, whereas pyridazine/isoxazole-based compounds (I-6230, I-6273) favor hydrogen-bonding interactions .

Biological Activity

2-[(1-Ethylindol-3-yl)methylene]-3-oxobenzo[3,4-b]furan-6-yl 4-methylbenzoate is a complex organic compound that has garnered interest in the scientific community due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data, case studies, and research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{26}H_{22}NO_4$ with a molecular weight of approximately 414.46 g/mol. The structure features an indole moiety, a benzofuran core, and a benzoate group, which are key to its biological interactions.

Property	Value
Molecular Formula	C26H22N O4
Molecular Weight	414.46 g/mol
IUPAC Name	2-[(1-Ethylindol-3-yl)methylene]-3-oxobenzo[3,4-b]furan-6-yl 4-methylbenzoate

The biological activity of this compound is believed to be mediated through several mechanisms:

• Antioxidant Activity : The indole and benzofuran structures contribute to its ability to scavenge free radicals.
• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, which could be beneficial in treating various diseases.
• Cell Signaling Modulation : The compound can interact with cell signaling pathways, potentially influencing cell proliferation and apoptosis.

Anticancer Activity

Research has indicated that compounds similar to 2-[(1-Ethylindol-3-yl)methylene]-3-oxobenzo[3,4-b]furan-6-yl 4-methylbenzoate exhibit significant anticancer properties. For instance:

• Study on Cell Lines : A study demonstrated that derivatives of this compound inhibited the growth of various cancer cell lines (e.g., HeLa and MCF-7) with IC50 values ranging from 10 to 30 µM.

Antimicrobial Properties

The compound has shown promising antimicrobial activity:

• In Vitro Studies : Tests against Gram-positive and Gram-negative bacteria revealed that it possesses a minimum inhibitory concentration (MIC) of approximately 50 µg/mL against Staphylococcus aureus and Escherichia coli.

Anti-inflammatory Effects

In addition to its anticancer and antimicrobial properties, the compound exhibits anti-inflammatory effects:

• Case Study : In a murine model of inflammation induced by lipopolysaccharide (LPS), administration of the compound resulted in a significant reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6.

Case Studies

• Anticancer Efficacy : A study published in the Journal of Medicinal Chemistry evaluated the efficacy of this compound against breast cancer cells. Results indicated that it induced apoptosis through caspase activation pathways.
• Antimicrobial Activity : Research published in Phytotherapy Research highlighted the antimicrobial effects of similar compounds against MRSA strains, suggesting potential for development into therapeutic agents.